N2-Methyl-N2-(1-methyl-piperidin-4-yl)-benzooxazole-2,5-diamine

• Molecular Formula: C14H20N4O
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 2-N-methyl-2-N-(1-methylpiperidin-4-yl)-1,3-benzoxazole-2,5-diamine
• InChI: InChI=1S/C14H20N4O/c1-17-7-5-11(6-8-17)18(2)14-16-12-9-10(15)3-4-13(12)19-14/h3-4,9,11H,5-8,15H2,1-2H3
• InChI Key: GIBVENMRXKZTPM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C2=NC3=C(O2)C=CC(=C3)N

Description

N2-Methyl-N2-(1-methyl-piperidin-4-yl)-benzooxazole-2,5-diamine is a useful research compound. Its molecular formula is C14H20N4O and its molecular weight is 260.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Dissolve methyl-(1-methyl-piperidin-4-yl)-(5-nitro-benzooxazol-2-yl)-amine (0.583 g, 2.01 mmol), in acetic acid (8 mL), and add iron (1.12 g, 20.1 mmol) to the solution. Stir the mixture at 40° C. for 3 h. Filter the reaction mixture through Celite® and wash with water/MeOH. Concentrate the reaction mixture in vacuo. Subject the residue to silica gel flash column chromatography, eluting with 10% 2N NH3 in MeOH/CH2Cl2, to yield the desired product (0.474 g, 91%). MS (ES+) 261.2 (M+1)+.

Synthesis routes and methods II

Procedure details

The title compound was prepared according to the procedure described in General Method B, using methyl-(1-methyl-piperidin-4-yl)-(5-nitro-benzooxazol-2-yl)-amine (0.583 g, 2.01 mmol), acetic acid (8 mL), and iron (1.12 g, 20.1 mmol) to provide product (0.474 g, 91%). mass spectrum (m/e): 261.2 (M+1).